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Compound of Interest

Compound Name: 5-Methylisoquinolin-1-amine
CAS No.: 1557045-33-6
Cat. No.: B3020257
Get Quote
. J

Part 1: Introduction & Chemical Identity[1]

5-Methylisoquinolin-1-amine is a specialized heterocyclic building block primarily utilized in
medicinal chemistry for the development of ATP-competitive kinase inhibitors.[1] It belongs to
the aminoisoquinoline class, structurally characterized by a fused benzene-pyridine ring system
with a primary amine at the C1 position and a methyl substituent at the C5 position.[2]

This scaffold is of particular significance in the design of Rho-associated protein kinase
(ROCK) inhibitors and Protein Kinase A (PKA) inhibitors. The C1-amine provides a critical
hydrogen bond donor/acceptor motif for the kinase hinge region, while the C5-methyl group
offers steric bulk that can modulate selectivity profiles against homologous kinases.[1]

Chemical Specifications
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Property Detail

IUPAC Name 5-Methylisoquinolin-1-amine
CAS Number 1557045-33-6

Molecular Formula CioH10N2

Molecular Weight 158.20 g/mol

Off-white to pale yellow solid (Commercial
Appearance

grade)
Solubilit Soluble in DMSO (>50 mM), Methanol, DCM;
olubili
Y Low solubility in water
Ka (Predicted) ~5.5-6.0 (Ring Nitrogen), ~8—9 (Exocyclic
pKa (Predicte

Amine - conjugate acid)

Part 2: Health, Safety, and Environment (HSE)
Protocol[2]

Safety Directive: Treat 5-Methylisoquinolin-1-amine as a bioactive heterocyclic amine. While
specific toxicological data is limited, structural analogs (e.g., 1-aminoisoquinoline) are classified
as Irritants.[2]

Hazard Classification (GHS)[2]

e H302: Harmful if swallowed.[2]
e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95/P2 particulate respirator required during weighing of solids.[2] Work within
a fume hood.
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e Dermal: Nitrile gloves (minimum thickness 0.11 mm).[2] Double gloving recommended for
stock solution preparation.[2]

e Ocular: Chemical safety goggles.

Decision Tree: Spill & Exposure Response

Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation
Wash with Soap/Water Rinse with Water/Saline

Move to Fresh Air

(15 mins) (15 mins)

Seek Medical Attention

(Bring SDS)

Click to download full resolution via product page

Figure 1: Immediate response workflow for exposure incidents involving aminoisoquinolines.[1]

Part 3: Preparation & Experimental Protocols
Stock Solution Preparation (Standard: 10 mM in DMSO)

The hydrophobicity of the isoquinoline ring necessitates the use of organic solvents for initial
solubilization.[2] DMSO is the preferred vehicle for biological assays.[2]

Protocol:
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Weighing: Accurately weigh 1.58 mg of 5-Methylisoquinolin-1-amine into a sterile 1.5 mL
microcentrifuge tube.

o Note: Due to potential hygroscopicity, allow the vial to equilibrate to room temperature
before opening to prevent condensation.[2]

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide), sequencing grade
(299.9%).

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath
at 35°C for 2 minutes.

o Visual Check: Solution should be clear and free of precipitate.

Storage: Aliquot into light-protective amber vials (20-50 pL/vial) to avoid freeze-thaw cycles.
Store at -20°C.

o Stability:[1] Stable for 6 months at -20°C.

Chemical Synthesis Pathway (Reference Route)

If commercial stock is unavailable, the compound can be synthesized via the Chichibabin

Reaction or Nucleophilic Substitution on a halogenated precursor.[2] The substitution route is

preferred for higher purity.[2]

Reaction Scheme:

Precursor: 1-Chloro-5-methylisoquinoline.[1]
Reagent: Ammonia (NHs) in Ethanol or Methanol (saturated).
Conditions: Sealed tube (autoclave), 100-120°C, 12—24 hours.

Workup: Evaporate solvent, basify with NaOH (pH > 11), extract with DCM.
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1-Chloro-5-methylisoquinoline

Heat (120°C, Sealed Tube) Basify & Extract (DCM) 5-Methylisoquinolin-1-amine

NH3 / EtOH (Sat.)

Click to download full resolution via product page

Figure 2: Synthetic pathway for generating 5-Methylisoquinolin-1-amine from halogenated
precursors.

Quality Control (HPLC Method)

Verify purity before use in sensitive kinase assays (ICso determination).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).[2]
» Mobile Phase A: Water + 0.1% Formic Acid.[2]

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

e Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 254 nm (aromatic ring) and 210 nm.[2]

o Expected Retention: The amine is polar relative to non-aminated isoquinolines; expect
elution early-to-mid gradient depending on pH.[1]

Part 4: Applications in Drug Discovery[1]
Kinase Inhibitor Scaffold Design

5-Methylisoquinolin-1-amine serves as a bioisostere for the adenosine ring of ATP.[1] In
ROCK inhibition, the isoquinoline nitrogen accepts a proton from the hinge region backbone
(e.g., Met156 in ROCK1), while the exocyclic amine donates a hydrogen bond.[2]

Structure-Activity Relationship (SAR) Logic:
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e Cl-Amine: Essential for hinge binding.[1] Modification here usually abolishes activity.[2]

o Cb5-Methyl: Provides hydrophobic contact.[1] It can induce a twist in the molecule or fill a
specific hydrophobic pocket (gatekeeper residue interaction), potentially improving selectivity
against PKA or PKC compared to the unsubstituted analog.[2]

Handling in Biochemical Assays

When using the compound in enzymatic assays (e.g., ADP-Glo, LanthaScreen):

e DMSO Tolerance: Ensure the final assay concentration of DMSO is <1% (v/v) to prevent
enzyme denaturation.[2]

 Serial Dilution: Perform dilutions in 100% DMSO first, then transfer to the aqueous reaction
buffer. Direct dilution into buffer can cause precipitation at high concentrations (>100 uM)
due to the "crash-out" effect.[1]

_ bleshooting & Stabil

Issue Probable Cause Corrective Action

Dilute intermediate steps with

Rapid change in polarity; o
buffer containing 5-10% DMSO

Precipitation in Buffer Concentration > Solubility limit. ] -
e before final dilution.[1][2]
Sonicate.[2]
o ) Store under Nitrogen/Argon.[2]
) ) Oxidation of the amine group. ) )
Browning of Solid Recrystallize from Ethanol if

[2]

degradation is significant.[2]

o - Use liquid ammonia or higher
o ) Incomplete amination; Volatility
Low Yield in Synthesis ) pressure.[1][2] Ensure sealed
of Ammonia.[1][2] ] )
vessel integrity.

) ] Check storage conditions.
) N-oxide formation or
Multiple Peaks (HPLC) o Freshly prepare stock
dimerization.[1][2] )
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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